Cas no 89986-91-4 (Naphtho[2,3-f]quinoxaline-7,12-dione, 2,3-dimethyl-)
89986-91-4 structure
Product Name:Naphtho[2,3-f]quinoxaline-7,12-dione, 2,3-dimethyl-
CAS No:89986-91-4
MF:C18H12N2O2
MW:288.300084114075
CID:584033
PubChem ID:44251290
Update Time:2025-04-19
Naphtho[2,3-f]quinoxaline-7,12-dione, 2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,3-f]quinoxaline-7,12-dione, 2,3-dimethyl-
- 2,3-dimethylnaphtho[3,2-f]quinoxaline-7,12-dione
- 89986-91-4
- Dimethyl-2,3 naphtoquinoxalinedione-7,12-dione
- SCHEMBL3505034
- CHEMBL604342
- 2,3-Dimethylnaphtho(3,2-f)quinoxaline-7,12-dione
- 2,3-Dimethylnaphtho[2,3-f]quinoxaline-7,12-dione
- WDHCRURNPCZZII-UHFFFAOYSA-N
- DTXSID80658048
- PD180137
- Naphtho(2,3-f)quinoxaline-7,12-dione, 2,3-dimethyl-
- 1V22SKS7LW
- UNII-1V22SKS7LW
-
- Inchi: 1S/C18H12N2O2/c1-9-10(2)20-16-14(19-9)8-7-13-15(16)18(22)12-6-4-3-5-11(12)17(13)21/h3-8H,1-2H3
- InChI Key: WDHCRURNPCZZII-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C2C=CC3C(C=21)=NC(C)=C(C)N=3)=O
Computed Properties
- Exact Mass: 288.089877630g/mol
- Monoisotopic Mass: 288.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 59.9Ų
Naphtho[2,3-f]quinoxaline-7,12-dione, 2,3-dimethyl- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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